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Compound of Interest

Compound Name: Azido-PEG8-TFP ester

Cat. No.: B3111024 Get Quote

This technical guide provides a comprehensive overview of the safety information for Azido-
PEG8-TFP ester, a bifunctional crosslinker commonly utilized by researchers, scientists, and

drug development professionals. The information is compiled from available Safety Data

Sheets (SDS) to ensure safe handling and use in a laboratory setting.

Chemical and Physical Properties
Property Value

Chemical Formula C25H37F4N3O10[1]

Molecular Weight 615.57 g/mol [1][2]

CAS Number 1818294-49-3[1]

Hazard Identification and Classification
Azido-PEG8-TFP ester is classified as hazardous under the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS). The primary hazards are related to acute oral

toxicity and aquatic toxicity.
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Hazard Classification GHS Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed[1]

Acute Aquatic Toxicity Category 1 H400: Very toxic to aquatic life

Chronic Aquatic Toxicity Category 1
H410: Very toxic to aquatic life

with long lasting effects

First-Aid Measures
In the event of exposure to Azido-PEG8-TFP ester, the following first-aid measures should be

taken immediately.

Exposure Route First-Aid Procedure

If Swallowed
Call a POISON CENTER or doctor/physician if

you feel unwell. Rinse mouth.

Skin Contact

Rinse skin thoroughly with large amounts of

water. Remove contaminated clothing and

shoes and call a physician.

Eye Contact

Remove any contact lenses, locate eye-wash

station, and flush eyes immediately with large

amounts of water. Separate eyelids with fingers

to ensure adequate flushing. Promptly call a

physician.

Inhalation Immediately relocate self or casualty to fresh air.

Handling, Storage, and Disposal
Proper handling and storage procedures are critical to ensure safety and maintain the integrity

of the product.
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Aspect Procedure

Handling

Wash skin thoroughly after handling. Do not eat,

drink or smoke when using this product. Avoid

release to the environment.

Storage Recommended storage at -20°C.

Disposal
Dispose of contents/container to an approved

waste disposal plant. Collect spillage.

Experimental Protocols
Detailed experimental protocols for the toxicological and ecotoxicological data presented in the

Safety Data Sheet for Azido-PEG8-TFP ester are not publicly available in the provided search

results. This information is typically held by the manufacturer.

Safety and Handling Workflow
The following diagram illustrates the logical workflow for the safe handling of Azido-PEG8-TFP
ester, from preparation to disposal.
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Preparation

Handling

Spill Response Disposal

Wear Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

Work in a well-ventilated area

Do not eat, drink, or smoke

Proceed with experiment

Wash hands thoroughly after handling

Avoid release to the environment

In case of a spill

Dispose of contents/container
to an approved waste disposal plant

After experiment completion

Collect spillage

Dispose of in approved waste container

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [In-Depth Technical Guide to the Safety of Azido-PEG8-
TFP Ester]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3111024#azido-peg8-tfp-ester-safety-data-sheet-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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